Cas no 2410309-58-7 (Ethyl 8-((tert-butoxycarbonyl)amino)-1,7-naphthyridine-3-carboxylate)

• Product Name: Ethyl 8-((tert-butoxycarbonyl)amino)-1,7-naphthyridine-3-carboxylate
• CAS No: 2410309-58-7
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6626209
• PubChem ID: 146330357
• Update Time: 2025-10-30

Ethyl 8-((tert-butoxycarbonyl)amino)-1,7-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2410309-58-7
• Ethyl 8-((tert-butoxycarbonyl)amino)-1,7-naphthyridine-3-carboxylate
• SCHEMBL21662472
• 1,7-Naphthyridine-3-carboxylic acid, 8-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• G69737
• ethyl 8-[(tert-butoxycarbonyl)amino]-1,7-naphthyridine-3-carboxylate

• Inchi： 1S/C16H19N3O4/c1-5-22-14(20)11-8-10-6-7-17-13(12(10)18-9-11)19-15(21)23-16(2,3)4/h6-9H,5H2,1-4H3,(H,17,19,21)
• InChI Key： XMXMGIXYZXBRFS-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C(C=CN=1)=CC(C(=O)OCC)=CN=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 423.5±40.0 °C(Predicted)
• pka: 9.38±0.43(Predicted)

Additional information on Ethyl 8-((tert-butoxycarbonyl)amino)-1,7-naphthyridine-3-carboxylate

Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) as a Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) (CAS No. 2410309-58-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the naphthyridine core makes it particularly valuable for constructing complex pharmacophores.

The naphthyridine scaffold is a well-documented heterocyclic system that exhibits remarkable biological activity. It is frequently employed in the development of drugs targeting a wide range of therapeutic areas, including anticancer, antiviral, and antimicrobial agents. The Boc-protected amine functionality in Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) provides an essential handle for further functionalization, enabling chemists to tailor the molecule for specific biological outcomes.

In recent years, there has been a surge in research focused on developing novel therapeutics derived from naphthyridine derivatives. The compound Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) has been instrumental in several groundbreaking studies. For instance, researchers have leveraged this intermediate to synthesize potent inhibitors of kinases and other enzymes implicated in cancer progression. These inhibitors have shown promising results in preclinical trials, highlighting the potential of Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) as a building block for next-generation oncology drugs.

The synthesis of Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the naphthyridine core through condensation reactions between appropriate precursors. Subsequent introduction of the Boc group and esterification at the carboxyl position are critical steps that enhance the compound's stability and reactivity.

The role of protective groups like Boc is paramount in multi-step syntheses to prevent unwanted side reactions. The Boc group not only safeguards the amine functionality but also allows for selective deprotection under mild acidic conditions when further functionalization is desired. This feature makes Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) an indispensable tool for medicinal chemists aiming to construct complex molecular architectures.

The growing interest in naphthyridine-based drugs has been further fueled by advancements in computational chemistry and drug design algorithms. These tools have enabled researchers to predict the binding affinities and pharmacokinetic properties of potential drug candidates with unprecedented accuracy. Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) has been used as a scaffold to generate virtual libraries of compounds for high-throughput screening (HTS). This approach has led to the discovery of several lead compounds with high therapeutic potential.

In addition to its applications in oncology, Ethyl 8-((tert-butoxycarbonylamino)-1,7-naphthyridine-3-carboxylate) has found utility in other therapeutic areas such as antiviral and antimicrobial research. The structural features of naphthyridines make them adept at interacting with biological targets involved in viral replication and bacterial resistance mechanisms. By modifying various positions within the naphthyridine ring, chemists can fine-tune the properties of these derivatives to achieve desired pharmacological effects.

The chemical robustness and functional diversity of Ethyl 8-((tert-butoxycarbonyl strong.amino)-1,7-naph thy rid ine -3 -car box ylate) make it an attractive candidate for further exploration. Ongoing studies are focused on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. These efforts are crucial for translating laboratory discoveries into viable clinical candidates.

The impact of Ethyl 8-( (< strong > tert -butox y carb on y l strong >a mino ) -1 ,7 -n aph thy rid ine -3 -car box ylate) extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly investing in advanced intermediates like this one to accelerate their drug development pipelines. The ability to rapidly synthesize and modify complex molecules using well-established protocols ensures that Ethyl 8-( (< strong > tert -buto x y carb on y l strong >a mino ) -1 ,7 -n aph thy rid ine -3 -car box ylate) remains a cornerstone of modern medicinal chemistry.

In conclusion, Ethyl 8-( (< strong > tert -buto x y carb on y l strong >a mino ) -1 ,7 -n aph thy rid ine -3 -car box ylate) (CAS No. 2410309-58-7) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features and functional attributes have made it indispensable for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of drug discovery and development.